Cas no 31945-06-9 (Anabasine dihydrochloride)

• Product Name: Anabasine dihydrochloride
• CAS No: 31945-06-9
• MF: C₁₀H₁₆Cl₂N₂
• MW: 235.153440475464
• MDL: MFCD07375397
• CID: 2842956
• PubChem ID: 45782737
• Update Time: 2025-10-31

Anabasine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Piperidin-2-yl)pyridine dihydrochloride
• Anabasine dihydrochloride
• I47666V43D
• (S)-3-(Piperidin-2-yl)pyridine 2HCl
• Anabasine, dihydrochloride
• Pyridine, 3-(2-piperidinyl)-, dihydrochloride, (S)-
• Pyridine, 3-(2S)-2-piperidinyl-, hydrochloride (1:2)
• 3-[(2S)-piperidin-2-yl]pyridine dihydrochloride
• Q27280402
• AS-66885
• 31945-06-9
• AKOS005227452
• UNII-I47666V43D
• DB-146154
• Y11078
• DTXSID20185782
• (S)-3-(Piperidin-2-yl)pyridine diHCl
• 3-[(2S)-piperidin-2-yl]pyridine;dihydrochloride
• (S)-3-(Piperidin-2-yl)pyridinedihydrochloride
• DTXCID60108273

• MDL： MFCD07375397
• Inchi： 1S/C10H14N2.2ClH/c1-2-7-12-10(5-1)9-4-3-6-11-8-9;;/h3-4,6,8,10,12H,1-2,5,7H2;2*1H/t10-;;/m0../s1
• InChI Key： YVAXNODSVITPGV-XRIOVQLTSA-N
• SMILES： Cl.Cl.N1CCCC[C@H]1C1C=NC=CC=1

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• Topological Polar Surface Area: 24.9

Additional information on Anabasine dihydrochloride

Introduction to Anabasine dihydrochloride (CAS No. 31945-06-9)

Anabasine dihydrochloride, with the chemical identifier CAS No. 31945-06-9, is a compound of significant interest in the field of pharmaceutical research and development. This alkaloid derivative, naturally occurring in certain plants, has garnered attention for its potential therapeutic applications, particularly in the modulation of central nervous system (CNS) functions. The dihydrochloride salt form enhances its solubility and bioavailability, making it a more viable candidate for clinical investigation.

The pharmacological profile of Anabasine dihydrochloride is characterized by its interaction with nicotinic acetylcholine receptors (nAChRs). Unlike classical nicotinic agonists such as nicotine, Anabasine dihydrochloride exhibits a unique receptor binding profile, showing higher affinity for certain subtypes while minimizing side effects associated with overstimulation. This selective action has positioned it as a promising agent in the treatment of neurodegenerative disorders, cognitive impairments, and even certain types of pain syndromes.

Recent advancements in molecular pharmacology have shed new light on the mechanisms by which Anabasine dihydrochloride exerts its effects. Studies indicate that its ability to modulate nAChR activity may contribute to improved cholinergic function, which is often deficient in conditions like Alzheimer's disease and Parkinson's disease. Preclinical trials have demonstrated encouraging results in animal models, where Anabasine dihydrochloride was observed to enhance memory retention and reduce oxidative stress-related neurodegeneration.

The synthesis and purification of Anabasine dihydrochloride (CAS No. 31945-06-9) require stringent methodologies to ensure high purity and stability. Modern synthetic routes leverage advanced techniques such as enzymatic catalysis and chiral resolution to produce enantiomerically pure forms of the compound. These advancements not only improve the efficacy of the drug candidate but also reduce potential off-target effects, making it a more attractive option for further clinical development.

In the context of drug discovery, Anabasine dihydrochloride represents a bridge between natural product research and synthetic chemistry. Its structural motifs are inspired by bioactive alkaloids found in plants, yet its pharmacological properties have been fine-tuned through rational design. This approach aligns with the growing trend in medicinal chemistry towards "structure-activity relationship" (SAR) optimization, where compounds are iteratively modified to enhance potency and selectivity.

The potential therapeutic applications of Anabasine dihydrochloride extend beyond neurology. Emerging evidence suggests that its modulation of nAChRs may have implications for mood disorders such as depression and anxiety. By interacting with specific receptor subtypes, Anabasine dihydrochloride could potentially alter neurotransmitter release patterns, offering a novel mechanism of action for these conditions. However, further research is needed to fully elucidate these pathways and translate preclinical findings into clinical practice.

Regulatory considerations play a crucial role in advancing Anabasine dihydrochloride (CAS No. 31945-06-9) through clinical trials and eventual market approval. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets safety standards for human consumption. Additionally, rigorous toxicological assessments are conducted to evaluate potential risks associated with long-term use. These steps are essential for building confidence among healthcare professionals and patients alike.

The future of Anabasine dihydrochloride lies in interdisciplinary collaboration between chemists, biologists, and clinicians. By integrating computational modeling with experimental validation, researchers can accelerate the discovery process and identify new applications for this compound. Furthermore, partnerships between academic institutions and pharmaceutical companies can help bridge the gap between bench research and commercialization.

In summary, Anabasine dihydrochloride (CAS No. 31945-06-9) is a multifaceted compound with significant potential in addressing various neurological and psychiatric disorders. Its unique pharmacological properties, combined with advancements in synthetic chemistry and molecular biology, position it as a valuable asset in modern drug development. As research continues to uncover new insights into its mechanisms of action, we can anticipate further refinement of its therapeutic applications.